
An In-depth Technical Guide to the Physical
Properties of Ethyl 4-pentenoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 4-pentenoate

Cat. No.: B153814 Get Quote

This technical guide provides a detailed overview of the boiling point and density of Ethyl 4-
pentenoate, tailored for researchers, scientists, and professionals in drug development. This

document outlines the key physical properties, the methodologies for their determination, and a

logical workflow for these experimental processes.

Quantitative Data Summary
The physical properties of Ethyl 4-pentenoate are summarized in the table below. These

values have been compiled from various sources to provide a comprehensive reference.

Physical Property Value Conditions Citations

Boiling Point 143-146 °C

@ 760 mmHg

(Standard

Atmospheric

Pressure)

[1][2][3]

40 °C @ 25 mmHg [1][4]

Density 0.900 g/mL Not specified [2][3]

0.9 g/cm³ Not specified [4]

Specific Gravity 0.893 to 0.903 @ 25 °C [1]
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Experimental Protocols
The following sections detail the standard experimental methodologies for determining the

boiling point and density of a liquid compound such as Ethyl 4-pentenoate.

The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[5] The most common methods for its determination are the capillary method and

simple distillation.

1. Capillary Method (Micro Method)

This method is suitable for small sample volumes.

Apparatus: A capillary tube (sealed at one end), a small test tube, a thermometer, a heating

apparatus (e.g., a Thiele tube or a MelTemp apparatus), and a rubber band or wire to attach

the tubes to the thermometer.

Procedure:

A few drops of the liquid sample (Ethyl 4-pentenoate) are placed in the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube with the

sample.

The test tube is attached to a thermometer.

The assembly is heated. Initially, air trapped in the capillary tube will be expelled.[6]

As the temperature approaches the boiling point, a rapid and continuous stream of

bubbles will emerge from the open end of the capillary tube.[7]

The heating is then discontinued.

The temperature at which the bubbling stops and the liquid begins to enter the capillary

tube is recorded as the boiling point.[6]

2. Simple Distillation Method
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This method is used when a larger volume of the liquid is available.[5]

Apparatus: A distillation flask, a condenser, a receiving flask, a thermometer, and a heating

mantle.

Procedure:

The distillation flask is filled with the liquid sample (at least 5 mL) and a few boiling chips

to ensure smooth boiling.[5]

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distillation flask to accurately measure the temperature of the vapor.

The liquid is heated to a gentle boil.

The vapor will rise, surround the thermometer bulb, and then pass into the condenser.

The temperature is recorded when it becomes stable, which indicates that the vapor and

liquid are in equilibrium. This stable temperature is the boiling point.

Density is the mass of a substance per unit volume. The determination of a liquid's density

involves measuring its mass and volume.[8]

Apparatus: A pycnometer (density bottle) or a graduated cylinder, and an analytical balance.

A pycnometer is preferred for higher accuracy.

Procedure:

The mass of a clean, dry pycnometer or measuring cylinder is accurately measured using

an analytical balance.[8][9]

The vessel is filled with a known volume of the liquid (Ethyl 4-pentenoate). Care should

be taken to avoid parallax error by reading the volume at eye level from the bottom of the

meniscus.[8]

The mass of the vessel containing the liquid is then measured.[8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://www.benchchem.com/product/b153814?utm_src=pdf-body
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The mass of the liquid is determined by subtracting the mass of the empty vessel from the

mass of the filled vessel.[9]

The density is calculated using the formula: Density = Mass / Volume.[8][10] For accuracy,

it is recommended to repeat the measurements and calculate an average.[8]

Logical Workflow Visualization
The following diagram illustrates the logical workflow for determining the physical properties of

Ethyl 4-pentenoate.

Physical Property Determination Workflow

Boiling Point Determination Density Determination

Sample:
Ethyl 4-pentenoate

Select Method:
Capillary or Distillation

Measure Mass of
Known Volume

Heat Sample

Observe Phase Change
(Bubbling / Vapor Temp)

Record Temperature

Boiling Point Data

Calculate:
Mass / Volume

Density Data
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Workflow for Determining Physical Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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